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Compound of Interest

Compound Name: 1,4-Dimethylcyclohexanol

Cat. No.: B1605839 Get Quote

Technical Support Center: 1,4-Dimethylcyclohexanol
This guide provides essential information for the safe handling and disposal of 1,4-
Dimethylcyclohexanol, tailored for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 1,4-Dimethylcyclohexanol and what are its primary properties?

A1: 1,4-Dimethylcyclohexanol is a cyclic alcohol with the molecular formula C8H16O.[1][2] It

typically appears as a colorless to pale yellow liquid with a characteristic odor.[2] Due to its

hydrophobic cyclohexane structure, it has limited solubility in water but is soluble in organic

solvents.[1][2] The presence of a hydroxyl (-OH) group allows it to undergo typical alcohol

reactions like oxidation and esterification.[2]

Q2: What are the main hazards associated with 1,4-Dimethylcyclohexanol?

A2: While specific hazard classification data for 1,4-Dimethylcyclohexanol is not readily

available, related compounds like 3,4-Dimethylcyclohexanol are considered combustible liquids

that can cause skin and serious eye irritation, as well as respiratory irritation.[3] It is prudent to

handle 1,4-Dimethylcyclohexanol with similar precautions. Always handle the substance in a

well-ventilated area and avoid contact with skin, eyes, and clothing.[4][5]
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Q3: What personal protective equipment (PPE) should I wear when working with this chemical?

A3: When handling 1,4-Dimethylcyclohexanol, you should wear appropriate personal

protective equipment, including:

Eye Protection: Chemical splash goggles.[5]

Hand Protection: Appropriate protective gloves. Gloves must be inspected before use, and

proper removal techniques should be followed to avoid skin contact.[5][6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5]

A lab coat is standard.

Respiratory Protection: Use only in a well-ventilated area.[5] If ventilation is inadequate or

aerosols may be generated, use a NIOSH/MSHA approved respirator.[5][6]

Q4: How should I properly store 1,4-Dimethylcyclohexanol?

A4: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]

Keep it away from heat, sparks, open flames, and other sources of ignition.[4][5][7] The storage

area should be a designated flammables area.[5]

Q5: What should I do in case of a fire involving this substance?

A5: In case of a fire, use water spray, carbon dioxide (CO2), or dry chemical extinguishing

media.[8] Firefighters should wear self-contained breathing apparatus and full protective gear.

[8] Keep containers cool by spraying them with water if they are exposed to fire.

Troubleshooting Guides
Accidental Exposure
Issue: What is the first aid protocol after accidental exposure to 1,4-Dimethylcyclohexanol?

Solution: Follow the specific first aid measures depending on the route of exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If irritation persists, get medical attention.[4]
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[5][8] If present, remove contact lenses if it is easy to do so.[4][8]

Skin Contact: Take off immediately all contaminated clothing.[4] Flush the skin with plenty of

water for at least 15 minutes.[5] If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air immediately.[4][5][8] If the person is not

breathing, give artificial respiration.[5][8] If they feel unwell, get medical advice.[4]

Ingestion: Do NOT induce vomiting.[5] If the victim is conscious and alert, give 2-4 cupfuls of

milk or water.[5] Never give anything by mouth to an unconscious person and seek

immediate medical attention.[5]

Spill Management
Issue: How do I safely clean up a spill of 1,4-Dimethylcyclohexanol?

Solution:

Evacuate & Ventilate: Ensure adequate ventilation.[4][5] Keep unnecessary personnel away

from the spill area.[4]

Eliminate Ignition Sources: Remove all sources of ignition such as sparks, open flames, and

hot surfaces. Use non-sparking tools for cleanup.[5][7]

Contain Spill: Prevent the product from entering drains or waterways.[4]

Absorb: Collect as much of the spill as possible using a suitable absorbent material (e.g.,

vermiculite, sand, or earth).[4]

Collect & Dispose: Sweep up the absorbed material and place it into a suitable, labeled

container for disposal.[8] Dispose of the waste in accordance with local and national

regulations through a licensed waste disposal company.[4]

Waste Disposal
Issue: How do I dispose of waste 1,4-Dimethylcyclohexanol and its empty container?

Solution:
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Chemical Disposal: Disposal must be handled by a licensed waste disposal company in

accordance with all local, regional, and national regulations.[4] Do not dispose of it in drains

or the environment.[4][6]

Empty Container Disposal:

If the chemical is not listed as an "Acutely Hazardous Waste," triple-rinse the container

with a suitable solvent.[9]

Collect the rinsate (the solvent used for rinsing) as hazardous waste for proper disposal.[9]

After triple-rinsing and air-drying, deface the original label on the container.[9]

The clean, dry container with the cap removed can then be disposed of in the general

trash or broken glass receptacle if applicable.[9]

If you cannot remove all residual chemical, the container must be disposed of as chemical

waste.[9]

Data and Protocols
Physical and Chemical Properties

Property Value Reference

Molecular Formula C8H16O [1][2]

Molecular Weight 128.21 g/mol [1][3]

Appearance Colorless to pale yellow liquid [2]

Solubility in Water 11 g/L (at 25 °C) [1]

Boiling Point
186.00 °C (estimated for 4,4-

dimethylcyclohexanol)
[10]

Flash Point

> 109 °C / > 228.2 °F (for

trans-1,4-

Cyclohexanedimethanol)

[8]
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Note: Specific experimental data for 1,4-Dimethylcyclohexanol is limited. Some data points

are for related isomers or similar compounds and should be used as an estimate.

Experimental Protocols
Protocol 1: Spill Cleanup Procedure

Assess the Situation: Immediately alert personnel in the area and identify the scope of the

spill.

Safety First: Don the appropriate PPE (chemical splash goggles, gloves, lab coat).

Control Vapors & Ignition: Ensure the area is well-ventilated. Turn off all nearby ignition

sources.

Containment: Create a dike around the spill using an inert absorbent material to prevent it

from spreading or entering drains.

Absorption: Gently cover the spill with an absorbent material like vermiculite or a chemical

absorbent pad.

Collection: Once fully absorbed, carefully scoop the material using non-sparking tools into a

designated, labeled hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent, collecting the cleaning material

as hazardous waste.

Final Steps: Seal the waste container. Wash hands thoroughly. Report the incident according

to your institution's policy.

Protocol 2: Empty Container Decontamination

Empty Contents: Ensure the container is fully empty, with no residual liquid.

First Rinse: Add a small amount of a suitable solvent (e.g., acetone or ethanol). Close the

container and shake to rinse all interior surfaces. Empty the rinsate into a designated

hazardous waste container.
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Second Rinse: Repeat step 2.

Third Rinse: Repeat step 2 for a third time.

Drying: Allow the uncapped container to air-dry completely in a well-ventilated area (e.g., a

fume hood).

Final Disposal: Once dry, deface the manufacturer's label and mark the container as

"EMPTY." Dispose of the container in the appropriate solid waste stream (regular trash or

broken glass box).

Visual Guides
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Caption: Workflow for handling a chemical spill.
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Caption: Decision tree for first aid procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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